molecular formula C21H27NO3 B8454820 4-({[4-(Heptyloxy)phenyl]methyl}amino)benzoic acid CAS No. 61440-55-9

4-({[4-(Heptyloxy)phenyl]methyl}amino)benzoic acid

Cat. No.: B8454820
CAS No.: 61440-55-9
M. Wt: 341.4 g/mol
InChI Key: JGVDJRUTYQBHBR-UHFFFAOYSA-N
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Description

4-({[4-(Heptyloxy)phenyl]methyl}amino)benzoic acid is a useful research compound. Its molecular formula is C21H27NO3 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

61440-55-9

Molecular Formula

C21H27NO3

Molecular Weight

341.4 g/mol

IUPAC Name

4-[(4-heptoxyphenyl)methylamino]benzoic acid

InChI

InChI=1S/C21H27NO3/c1-2-3-4-5-6-15-25-20-13-7-17(8-14-20)16-22-19-11-9-18(10-12-19)21(23)24/h7-14,22H,2-6,15-16H2,1H3,(H,23,24)

InChI Key

JGVDJRUTYQBHBR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCOC1=CC=C(C=C1)CNC2=CC=C(C=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5 g. of ethyl p-[p-(heptyloxy)benzyl]amino benzoate (prepared as described in Example 54), 1.51 g. of potassium hydroxide and 50 ml. of 95% ethanol is refluxed for 5 hours. Concentrated hydrochloric acid is added and the mixture diluted with 150 ml. of water. Chilling and filtering gives crystals which are recrystallized from ethanol to give white crystals, m.p. 148°-152.5° C.
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